Cas no 1805658-75-6 (Ethyl 2-cyano-3-difluoromethoxy-4-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 2-cyano-3-difluoromethoxy-4-(trifluoromethoxy)benzoate
• CAS No: 1805658-75-6
• MF: C₁₂H₈F₅NO₄
• MW: 325.188241004944
• CID: 4947021
• Update Time: 2025-05-19

Ethyl 2-cyano-3-difluoromethoxy-4-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-difluoromethoxy-4-(trifluoromethoxy)benzoate

• Inchi： 1S/C12H8F5NO4/c1-2-20-10(19)6-3-4-8(22-12(15,16)17)9(7(6)5-18)21-11(13)14/h3-4,11H,2H2,1H3
• InChI Key： MEQFACJHJMXVFJ-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C=CC(C(=O)OCC)=C1C#N)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 433
• XLogP3: 4
• Topological Polar Surface Area: 68.6

Additional information on Ethyl 2-cyano-3-difluoromethoxy-4-(trifluoromethoxy)benzoate

Ethyl 2-cyano-3-difluoromethoxy-4-(trifluoromethoxy)benzoate: A Comprehensive Overview

Ethyl 2-cyano-3-difluoromethoxy-4-(trifluoromethoxy)benzoate, identified by the CAS number 1805658-75-6, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound, often abbreviated as ECDFMB, has garnered attention due to its unique structural properties and potential uses in pharmaceuticals, agrochemicals, and advanced materials. Recent studies have highlighted its role in enhancing the efficiency of chemical processes and its contribution to the development of novel compounds with tailored functionalities.

The molecular structure of ECDFMB is characterized by a benzoate backbone with three distinct substituents: a cyano group at position 2, a difluoromethoxy group at position 3, and a trifluoromethoxy group at position 4. These substituents not only influence the compound's physical and chemical properties but also play a crucial role in its reactivity and stability. The presence of fluorine atoms in both the difluoromethoxy and trifluoromethoxy groups imparts high electron-withdrawing effects, making ECDFMB an excellent candidate for various electrophilic and nucleophilic reactions.

Recent research has focused on the synthesis and characterization of ECDFMB using cutting-edge techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods have significantly improved the yield and purity of the compound, making it more accessible for large-scale applications. For instance, a study published in *Journal of Organic Chemistry* demonstrated that ECDFMB can be efficiently synthesized via a two-step process involving esterification and subsequent fluorination, achieving an overall yield of over 80%.

The application of ECDFMB extends across multiple domains. In the field of agrochemistry, it has been explored as a potential precursor for herbicides and insecticides due to its ability to enhance the bioavailability and selectivity of active ingredients. In pharmaceuticals, ECDFMB serves as an intermediate in the synthesis of bioactive compounds targeting various diseases, including cancer and infectious diseases. Its role in drug delivery systems has also been investigated, where it contributes to the development of nanocarriers with improved stability and controlled release properties.

Moreover, ECDFMB has shown promise in materials science as a building block for advanced polymers and coatings. Its fluorinated substituents confer resistance to UV degradation and thermal stability, making it ideal for applications in high-performance materials. A recent study published in *Materials Today* highlighted the use of ECDFMB in creating self-healing polymers that exhibit exceptional durability under harsh environmental conditions.

The environmental impact of ECDFMB has also been a subject of scrutiny. Given its fluorinated nature, concerns have been raised regarding its persistence in the environment and potential bioaccumulation. However, recent studies indicate that under specific conditions, ECDFMB undergoes biodegradation through microbial action, albeit at a slower rate compared to non-fluorinated analogs. Efforts are underway to develop sustainable synthesis pathways that minimize environmental risks while maintaining the compound's desirable properties.

In conclusion, Ethyl 2-cyano-3-difluoromethoxy-4-(trifluoromethoxy)benzoate (ECDFMB) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methodologies, positions it as a valuable tool in modern chemistry. As research continues to unravel its full potential, ECDFMB is expected to play an increasingly important role in driving innovation across industries.